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Compound of Interest

Compound Name: Benzyl Cinnamate

Cat. No.: B7800008

For Researchers, Scientists, and Drug Development Professionals

Benzyl cinnamate, a naturally occurring ester of benzyl alcohol and cinnamic acid, is a widely
utilized ingredient in the fragrance and flavor industries.[1][2][3][4] Its characteristic sweet,
balsamic odor has made it a staple in perfumes, cosmetics, and various personal care
products.[2][5] This technical guide provides a comprehensive overview of the safety and
toxicity profile of benzyl cinnamate, presenting key data in a structured format and detailing
the experimental protocols of pivotal studies to support risk assessment and inform safe
handling and formulation practices.

Toxicological Data Summary

The following tables summarize the key quantitative toxicity data for benzyl cinnamate.

Table 1: Acute Toxicity

Species Route LD50 Reference
Rat (male and female)  Oral 3280 mg/kg bw [61[71[8]
Rat Oral 5380 mg/kg [1]

Rat Oral 5530 mg/kg [9][10]
Rabbit Dermal > 3000 mg/kg bw [81I9][11]
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Table 2: Repeated Dose Toxicity

Species Study Type NOAEL Reference
Rat OECD 422 600 mg/kg/day [12]
Table 3: Developmental and Reproductive Toxicity
. Margin of Exposure
Endpoint NOAEL Reference
(MOE)
Developmental
o 200 mg/kg/day 217,391 [12]
Toxicity
Reproductive Toxicity 600 mg/kg/day 652,174 [12]
Table 4: Skin Sensitization
Assay Species Result Reference
Local Lymph Node N
Mouse Weak sensitizer [21[61[7]
Assay (LLNA)
Potential for allergic
Human - ) [2][6][13]
reaction
Table 5: Genotoxicity
Assay System Result Reference
Ames Test (OECD S. typhimurium & E. ,
. Non-mutagenic [12]
471) coli
In-vitro Micronucleus
Test (OECD 487) (on )
Human lymphocytes Non-clastogenic [12]

read-across material

phenethyl cinnamate)

© 2025 BenchChem. All rights reserved.

2/8

Tech Support


https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/103-41-3.pdf
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/103-41-3.pdf
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/103-41-3.pdf
https://www.skinsafeproducts.com/ingredients/benzyl-cinnamate
https://www.chemicalbook.com/msds/benzyl-cinnamate.pdf
https://www.chemicalbook.com/msds/benzyl-cinnamate.htm
https://www.skinsafeproducts.com/ingredients/benzyl-cinnamate
https://www.chemicalbook.com/msds/benzyl-cinnamate.pdf
https://www.ewg.org/skindeep/ingredients/700699-BENZYL_CINNAMATE/
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/103-41-3.pdf
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/103-41-3.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7800008?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols

Detailed methodologies for key toxicological assessments are crucial for the interpretation and
application of safety data.

Ames Test for Mutagenicity

The mutagenic potential of benzyl cinnamate was evaluated using the Ames test, following
OECD Guideline 471 and conducted under Good Laboratory Practice (GLP) regulations.[12]

o Test System:Salmonella typhimurium strains TA1535, TA1537, TA98, TA100, and
Escherichia coli strain WP2uvrA.[12]

e Vehicle: Dimethyl sulfoxide (DMSO).[12]

o Concentrations: Benzyl cinnamate was tested at concentrations ranging from 3 to 5000 p
g/plate .[12]

o Metabolic Activation: The assay was performed both in the presence and absence of a
metabolic activation system (S9 fraction).[12]

e Procedure: The specified bacterial strains were exposed to benzyl cinnamate at the various
concentrations. Following an incubation period, the number of revertant colonies (mutated
bacteria that regained the ability to grow in a nutrient-deficient medium) was counted for
each plate.

e Results: No significant increase in the mean number of revertant colonies was observed at
any tested dose, either with or without metabolic activation, leading to the conclusion that
benzyl cinnamate is not mutagenic under these conditions.[12]

In Vitro Micronucleus Test for Clastogenicity

Due to the absence of clastogenicity data for benzyl cinnamate, results from a study on a
read-across material, phenethyl cinnamate, were utilized. This test was conducted in
compliance with OECD Guideline 487 and GLP.[12]

e Test System: Human peripheral blood lymphocytes.[12]
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» Vehicle: Dimethyl sulfoxide (DMSO).[12]

e Procedure: The human lymphocytes were treated with phenethyl cinnamate at various
concentrations up to cytotoxic levels, both with and without metabolic activation (S9). After
treatment, the cells were analyzed for the presence of micronuclei, which are small,
extranuclear bodies that indicate chromosomal damage.

o Results: The study found no induction of binucleated cells with micronuclei, indicating that
phenethyl cinnamate is non-clastogenic. By extension, benzyl cinnamate is also not
expected to have clastogenic potential.[12]

Skin Sensitization Assessment: Local Lymph Node
Assay (LLNA)

The skin sensitization potential of benzyl cinnamate has been identified, classifying it as a
weak sensitizer.[2][6][7] The Local Lymph Node Assay is a common method for such
assessments.
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Caption: Workflow of the Local Lymph Node Assay for Skin Sensitization.
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Regulatory and Safety Assessment

Benzyl cinnamate is recognized for its potential to cause skin sensitization, which has led to
regulatory restrictions.[2][5][13] The International Fragrance Association (IFRA) has established
standards that restrict its use in fragrances.[5][14] In the European Union, it is listed as one of
the 26 allergenic substances that must be declared on cosmetic labels if present above certain
concentrations.[2]

Despite its sensitization potential, benzyl cinnamate has not been found to be genotoxic.[12]
Furthermore, the available data on repeated dose, developmental, and reproductive toxicity
indicate a high margin of safety at current levels of use.[12] The U.S. Food and Drug
Administration (FDA) has approved benzyl cinnamate as a flavoring agent for direct addition
to food.[5] The Flavor and Extract Manufacturers Association (FEMA) Expert Panel has
determined it to be Generally Recognized as Safe (GRAS) for use as a flavoring substance.[5]
No data indicates that benzyl cinnamate is a carcinogen.[6][10]

In conclusion, while benzyl cinnamate is a weak skin sensitizer requiring careful formulation
and labeling in cosmetic and personal care products, the broader toxicological profile suggests
a low risk for systemic toxicity, genotoxicity, and reproductive or developmental effects under
the current conditions of use. Researchers and drug development professionals should be
mindful of its sensitizing properties and adhere to regulatory guidelines to ensure consumer
safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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